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Compound of Interest

Compound Name: 1-Ethyl-2,2-dimethylpiperazine
CAS No.: 1177279-31-0
Cat. No.: B3376240
Get Quote
. J

Executive Summary

1-Ethyl-2,2-dimethylpiperazine (CAS 1177279-31-0) is a critical pharmacophore in kinase
inhibitors and GPCR ligands. Its structural rigidity, provided by the gem-dimethyl group, and the
lipophilicity of the N-ethyl group make it a valuable scaffold for modulating metabolic stability
and potency.

However, the synthesis of this specific isomer presents a regiochemical challenge. Direct
alkylation of 2,2-dimethylpiperazine predominantly yields the sterically unhindered 1-ethyl-3,3-
dimethylpiperazine (often misidentified or acceptable only if the position doesn't matter). To
selectively synthesize the 1-ethyl-2,2-dimethyl isomer (where the ethyl group is on the nitrogen
adjacent to the quaternary carbon), a de novo cyclization strategy is required.

This guide details a scalable, high-fidelity protocol based on a Modified Strecker-Diamine
Route, ensuring 100% regioselectivity for the hindered N1-position.

Retrosynthetic Analysis & Strategy
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The core difficulty lies in the steric hindrance of the N1 position. Standard SN2 alkylation of 2,2-
dimethylpiperazine favors the N4 position by a factor of >20:1. Therefore, the ethyl group must
be installed before ring closure.

Strategic Disconnection

We utilize a "Pre-installed N-Alkyl" strategy:

Target: 1-Ethyl-2,2-dimethylpiperazine[1][2][3][4]

Precursor: 1-Ethyl-6,6-dimethylpiperazine-2,3-dione

Key Intermediate:N1-Ethyl-2-methylpropane-1,2-diamine

Starting Materials: Acetone, Ethylamine, Trimethylsilyl Cyanide (TMSCN) or KCN.

Caption: Retrosynthetic logic flow ensuring regioselective placement of the ethyl group
adjacent to the gem-dimethyl center.

Detailed Experimental Protocols
Step 1: Synthesis of 2-(Ethylamino)-2-
methylpropanenitrile (Strecker Reaction)

This step installs the quaternary carbon and the N-ethyl group simultaneously.

e Reagents: Acetone (1.0 eq), Ethylamine (1.2 eq, 70% aq or anhydrous), TMSCN (1.1 eq) or
KCN/ACOH.

e Solvent: Methanol or Water (if using KCN).

e Scale: 100 g basis.

Protocol:

e Charge a reaction vessel with Acetone (58.1 g, 1.0 mol) and Methanol (200 mL).

e Cool to 0°C. Add Ethylamine (70% aq., 77 mL, 1.2 mol) dropwise over 30 mins.
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Option A (Safer/Cleaner): Add TMSCN (109 g, 1.1 mol) dropwise at 0°C. Stir for 2 h, then
warm to RT.

o Option B (Traditional): Add KCN (71.5 g, 1.1 mol) dissolved in water, followed by dropwise
addition of Glacial Acetic Acid (1.1 mol) to generate HCN in situ (Caution: Closed system,
scrubber required).

Stir at room temperature for 12 hours.

Workup: Concentrate under reduced pressure to remove methanol. Extract aqueous residue
with DCM (3 x 150 mL). Dry over Na2SOa4 and concentrate.

Yield: Expect 85-95% of a colorless oil.

QC:1H NMR should show a singlet for gem-dimethyl (~1.5 ppm) and ethyl quartet/triplet.

Step 2: Reduction to N1-Ethyl-2-methylpropane-1,2-
diamine

Conversion of the nitrile to a primary amine.

Reagents: LiAlH4 (2.0 eq) or Raney Ni/Hz (50 bar).

Solvent: THF (anhydrous).

Protocol (LAH Method):

Suspend LiAlIH4 (38 g, 1.0 mol) in anhydrous THF (500 mL) under N2 atmosphere. Cool to
0°C.

Dissolve the Nitrile from Step 1 (56 g, 0.5 mol) in THF (100 mL) and add dropwise to the
LAH suspension. Exothermic!

Reflux for 4-6 hours.

Quench (Fieser Method): Cool to 0°C. Carefully add:

o 38 mL Water
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o 38 mL 15% NaOH

o 114 mL Water

« Filter the granular precipitate. Wash filter cake with THF.
o Concentrate filtrate to obtain the diamine.
o Key Insight: The product is a volatile liquid. Do not apply high vacuum for prolonged periods.

Yield: ~70-80%.

Step 3: Cyclization to 1-Ethyl-6,6-dimethylpiperazine-2,3-
dione

Formation of the piperazine ring backbone.
e Reagents: Diethyl Oxalate (1.1 eq).

e Solvent: Ethanol or Toluene.

Protocol:

¢ Dissolve Diamine (58 g, 0.5 mol) in Ethanol (300 mL).

Add Diethyl Oxalate (80.3 g, 0.55 mol).

Heat to reflux for 12 hours.

Cool to 0°C. The product often precipitates as a white solid.

Filter and wash with cold ethanol. If no precipitate, concentrate and recrystallize from
EtOAc/Hexane.

Yield: 60-75%.

Step 4: Global Reduction to 1-Ethyl-2,2-
dimethylpiperazine
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Removing the carbonyls to yield the final amine.

o Reagents: LiAlH4 (4.0 eq) or BHs3-THF.

e Solvent: THF or Dioxane.

Protocol:

e Suspend LiAlH4 (45 g, 1.2 mol) in THF (600 mL) under Argon.

e Add the Dione (51 g, 0.3 mol) portion-wise as a solid (or dissolved in hot THF if soluble).

o Reflux for 16-24 hours. This reduction requires vigorous conditions to reduce both amides.

o Workup: Fieser quench (as above). Filter solids.

e Purification:

o Acidify filtrate with HCI in Dioxane to precipitate the Dihydrochloride salt.

o Recrystallize salt from Ethanol/Ether.

e Final Yield: ~60-70% (from Dione).

o Appearance: White crystalline solid (2HCI salt).

Analytical Data & Validation

Parameter

Specification

Notes

Appearance

White crystalline solid

As 2HCI salt

1H NMR (Dz0)

0 3.4-3.6 (m, 4H), 3.1 (q, 2H),

1.4 (s, 6H), 1.2 (t, 3H)

Gem-dimethyl singlet is

diagnostic.

MS (ESI+)

[M+H]* = 143.2

Free base MW = 142.24

Regioselectivity

>99% N1-Ethyl

Confirmed by NOESY
(interaction between Et-CH2

and Me groups)
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Comparison of Routes

Regioselectivit . Recommendati
Route Scalability Cost
y on
) ] ) Avoid for this
Direct Alkylation Poor (Favors N4)  High Low )
isomer
Protection/Alkylat  Moderate (N1 is ) ) Feasible but slow
_ _ Medium High o
ion hindered) kinetics
o _ _ Preferred
Strecker-Diamine  Excellent (100%)  High Medium
Method

Expert Insights & Troubleshooting

» Steric Hindrance: The gem-dimethyl group at C2 creates a "neopentyl-like" environment for
N1. This makes N1 extremely nucleophilically sluggish. This is why Route A (Direct
Alkylation) fails—the alkylating agent attacks the unhindered N4. The Strecker route
circumvents this by forming the N-C bond before the ring exists.

e Quenching LAH: When working up the diamine (Step 2), ensure the Fieser quench is
performed slowly. The resulting aluminum salts should be granular; if they are gelatinous,
you used too much water too fast.

» Salt Formation: The free base is an oil and can absorb CO: from the air. Storing it as the
Dihydrochloride (2HCI) or Tartrate salt is highly recommended for long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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